2-(2,5-dichlorophenoxy)-N-3-isoxazolylpropanamide

• IUPAC Name: 2-(2,5-dichlorophenoxy)-N-(1,2-oxazol-3-yl)propanamide
• InChI: InChI=1S/C12H10Cl2N2O3/c1-7(12(17)15-11-4-5-18-16-11)19-10-6-8(13)2-3-9(10)14/h2-7H,1H3,(H,15,16,17)
• InChI Key: RRGUWSXCCIAMHB-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=NOC=C1)OC2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C12H10Cl2N2O3
• Molecular Weight: 301.12 g/mol

Description

2-(2,5-dichlorophenoxy)-N-3-isoxazolylpropanamide, commonly known as DCPA, is a synthetic herbicide that is widely used in agriculture to control weeds. DCPA belongs to the family of isoxazole herbicides and is known for its selective action against grassy weeds.

Mechanism of Action

DCPA works by inhibiting the synthesis of lipids in the target plant, which leads to the disruption of cell membranes and ultimately, the death of the plant. DCPA is selective against grassy weeds and does not affect broadleaf plants.
Biochemical and Physiological Effects:
DCPA has been shown to have low toxicity to mammals and birds, but it can be toxic to aquatic organisms. DCPA can persist in the environment and has been found in groundwater and surface water. DCPA can also accumulate in soil, which can lead to long-term effects on soil microbial communities.

Advantages and Limitations for Lab Experiments

DCPA is a widely used herbicide in agriculture and has been extensively studied for its herbicidal activity. It is relatively easy to synthesize and has a high purity. However, DCPA can be toxic to aquatic organisms and can persist in the environment, which can limit its use in certain applications.

Future Directions

There are several future directions for research on DCPA. One area of research is the development of new herbicides with improved selectivity and reduced environmental impact. Another area of research is the investigation of the impact of herbicides on soil microbial communities and the environment. Finally, there is a need for research on the long-term effects of DCPA on soil health and crop productivity.

Scientific Research Applications

DCPA has been extensively studied for its herbicidal activity and its impact on the environment. It has been used in various research studies to investigate its mode of action, biochemical and physiological effects, and potential applications in agriculture. DCPA has also been used in research studies to investigate the impact of herbicides on soil microbial communities and the environment.